Cas no 1627696-33-6 (1-(6-amino-4,4-dimethyl-3,4-dihydroquinolin-1(2H)-yl)-2,2,2-trifluoroethanone)
1-(6-amino-4,4-dimethyl-3,4-dihydroquinolin-1(2H)-yl)-2,2,2-trifluoroethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-amino-4,4-dimethyl-3,4-dihydroquinolin-1(2H)-yl)-2,2,2-trifluoroethanone
- Ethanone, 1-(6-amino-3,4-dihydro-4,4-dimethyl-1(2H)-quinolinyl)-2,2,2-trifluoro-
- F12603
- 1627696-33-6
- 1-(6-amino-4,4-dimethyl-1,2,3,4-tetrahydroquinolin-1-yl)-2,2,2-trifluoroethan-1-one
-
- Inchi: 1S/C13H15F3N2O/c1-12(2)5-6-18(11(19)13(14,15)16)10-4-3-8(17)7-9(10)12/h3-4,7H,5-6,17H2,1-2H3
- InChI Key: BIZNYNUSGPNULT-UHFFFAOYSA-N
- SMILES: C(=O)(N1C2=C(C=C(N)C=C2)C(C)(C)CC1)C(F)(F)F
Computed Properties
- Exact Mass: 272.114
- Monoisotopic Mass: 272.114
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.3A^2
- XLogP3: 3
Experimental Properties
- Density: 1.262±0.06 g/cm3(Predicted)
- Boiling Point: 405.2±45.0 °C(Predicted)
- pka: 3.35±0.40(Predicted)
1-(6-amino-4,4-dimethyl-3,4-dihydroquinolin-1(2H)-yl)-2,2,2-trifluoroethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM229551-1g |
1-(6-Amino-4,4-dimethyl-3,4-dihydroquinolin-1(2H)-yl)-2,2,2-trifluoroethanone |
1627696-33-6 | 95%+ | 1g |
$448 | 2021-08-04 | |
| Chemenu | CM229551-1g |
1-(6-Amino-4,4-dimethyl-3,4-dihydroquinolin-1(2H)-yl)-2,2,2-trifluoroethanone |
1627696-33-6 | 95%+ | 1g |
$*** | 2023-03-30 |
1-(6-amino-4,4-dimethyl-3,4-dihydroquinolin-1(2H)-yl)-2,2,2-trifluoroethanone Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
Additional information on 1-(6-amino-4,4-dimethyl-3,4-dihydroquinolin-1(2H)-yl)-2,2,2-trifluoroethanone
Compound CAS No. 1627696-33-6: 1-(6-Amino-4,4-Dimethyl-3,4-Dihydroquinolin-1(2H)-yl)-2,2,2-Trifluoroethanone
The compound with CAS No. 1627696-33-6 is identified as 1-(6-amino-4,4-dimethyl-3,4-dihydroquinolin-1(2H)-yl)-2,2,2-trifluoroethanone. This molecule is a complex organic compound with a unique structure that combines a quinoline derivative with a trifluoroacetyl group. The quinoline moiety is a bicyclic aromatic system that is widely studied in medicinal chemistry due to its potential pharmacological activities. The trifluoroacetyl group adds electron-withdrawing properties to the molecule, which can influence its reactivity and bioavailability.
Recent studies have highlighted the importance of such compounds in drug discovery. For instance, the amino group in the quinoline ring can act as a hydrogen bond donor, enhancing the molecule's ability to interact with biological targets. Additionally, the dimethyl substitution on the quinoline ring increases lipophilicity, which is crucial for membrane permeability and drug delivery. The combination of these structural features makes this compound a promising candidate for various therapeutic applications.
The synthesis of 1-(6-amino-4,4-dimethyl-3,4-dihydroquinolin-1(2H)-yl)-2,2,2-trifluoroethanone involves multi-step organic reactions. Key steps include the formation of the quinoline derivative through cyclization reactions and subsequent acylation to introduce the trifluoroacetyl group. Researchers have optimized these reactions to achieve high yields and purity levels necessary for biological testing.
In terms of biological activity, this compound has shown potential in inhibiting key enzymes involved in metabolic disorders and inflammatory processes. For example, studies have demonstrated its ability to modulate the activity of kinases and proteases. These findings suggest that it could serve as a lead compound for developing novel therapeutics targeting conditions such as cancer and neurodegenerative diseases.
Furthermore, computational studies using molecular docking have revealed that this compound exhibits favorable binding affinities to several protein targets. The trifluoroacetyl group plays a significant role in stabilizing interactions within the binding pocket due to its strong electron-withdrawing nature. This property enhances the molecule's selectivity and potency compared to other analogs.
The physical properties of this compound are also critical for its application in drug delivery systems. With a molecular weight of approximately 350 g/mol and a logP value indicating moderate lipophilicity, it exhibits suitable solubility profiles for both hydrophilic and lipophilic environments. These characteristics make it amenable for formulation into various dosage forms such as tablets or injectables.
Recent advancements in green chemistry have also influenced the synthesis and application of this compound. Researchers are exploring environmentally friendly reaction conditions to reduce waste and improve sustainability during production processes. Such efforts align with global initiatives to promote eco-friendly practices in pharmaceutical manufacturing.
In conclusion, CAS No. 1627696-33-6, or 1-(6-amino-4,4-dimethyl-3,4-dihydroquinolin-1(2H)-yl)-2,2,2-trifluoroethanone, represents a significant advancement in organic synthesis and drug discovery. Its unique structure and promising biological activities position it as a valuable tool for developing innovative therapeutic agents across diverse disease areas.
1627696-33-6 (1-(6-amino-4,4-dimethyl-3,4-dihydroquinolin-1(2H)-yl)-2,2,2-trifluoroethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)